Cas no 1628734-55-3 (3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride)

• Product Name: 3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride
• CAS No: 1628734-55-3
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 4609809
• PubChem ID: 86775685
• Update Time: 2025-05-21

3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylpiperidine-2-carboxylic acid hydrochloride
• 3,3-dimethylpiperidine-2-carboxylic acid;hydrochloride
• E72848
• Z1925929976
• 3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-8(2)4-3-5-9-6(8)7(10)11;/h6,9H,3-5H2,1-2H3,(H,10,11);1H
• InChI Key： UGJGDNHGDDUPNS-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C(C)(C)CCCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Topological Polar Surface Area: 49.3

Experimental Properties

• Melting Point: NA

3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride

Introduction to 3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride (CAS No. 1628734-55-3)

3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1628734-55-3, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom and two methyl groups at the 3-position. The presence of a carboxylic acid group at the 2-position and its hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of 3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride contributes to its unique chemical properties, which have garnered attention in various research applications. The piperidine ring is known for its stability and ability to mimic certain biological moieties, making it a preferred scaffold in medicinal chemistry. The carboxylic acid functionality allows for further derivatization, enabling the synthesis of more complex molecules such as peptides, protease inhibitors, and other bioactive compounds.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. 3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride has emerged as a key intermediate in the synthesis of several lead compounds that exhibit promising pharmacological activity. Its role in constructing pharmacophores has been particularly noted in the design of small-molecule drugs that interact with specific biological targets.

One of the most compelling aspects of 3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride is its utility in the synthesis of enzyme inhibitors. Enzyme inhibition is a cornerstone strategy in drug design, where modulating enzymatic activity can lead to therapeutic benefits. For instance, derivatives of this compound have been explored as inhibitors of proteases and kinases, which are critical enzymes involved in various disease pathways. The ability to fine-tune the structure while maintaining biological activity makes it an attractive candidate for drug discovery efforts.

Recent studies have highlighted the potential of 3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride in the development of antiviral agents. The structural motif present in this compound has been found to interact with viral proteases and polymerases, thereby inhibiting viral replication. This has opened up new avenues for research into treatments for RNA viruses, including those that cause significant public health challenges. The adaptability of this scaffold allows for modifications that can enhance binding affinity and reduce off-target effects.

The pharmaceutical industry has also leveraged 3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride in the development of central nervous system (CNS) drugs. Piperidine derivatives are known to cross the blood-brain barrier effectively, making them suitable for treating neurological conditions such as Alzheimer's disease and Parkinson's disease. Researchers have synthesized analogs of this compound that exhibit neuroprotective and anti-inflammatory properties, demonstrating its potential as a pharmacological tool.

Synthetic methodologies for 3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride have been refined over time to achieve high yields and purity. Common synthetic routes involve multi-step organic transformations starting from readily available precursors such as 1-amino-2-methylcyclopropane carboxylic acid or 1-(dimethylamino)-2-methylpropanol. Advances in catalytic processes and green chemistry principles have further improved the efficiency and sustainability of these synthetic pathways.

The physicochemical properties of 3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride, including its melting point, solubility profile, and stability under various conditions, are critical factors that influence its pharmaceutical applicability. These properties determine how it behaves in different formulations and storage conditions. For example, its solubility in water makes it suitable for aqueous-based drug formulations, while its stability under ambient conditions ensures long-term viability.

In conclusion,3,3-Dimethylpiperidine-2-carboxylic acid hydrochloride (CAS No. 1628734-55-3) is a versatile compound with significant implications in pharmaceutical research and drug development. Its structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications,this compound is poised to play an even greater role in shaping the future of medicine.